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Compound of Interest

Compound Name: UoS12258

Cat. No.: B11938622

Researchers and laboratory personnel must handle UoS12258, a positive allosteric modulator
of AMPA receptors, with care.[1][2] While specific disposal instructions for UoS12258 are not
readily available, established guidelines for laboratory chemical waste provide a framework for
its safe management. This guide offers a comprehensive, step-by-step approach to the proper
disposal of UoS12258, ensuring the safety of laboratory personnel and compliance with
general environmental regulations.

Chemical and Physical Properties of U0oS12258

A summary of the key data for UoS12258 is presented below. This information is critical for its

safe handling and disposal.
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Property Value

N-[(2S)-5-(6-Fluoro-3-pyridinyl)-2,3-dihydro-1H-

inden-2-yl]-2-propanesulfonamide

Chemical Name

Molecular Formula C17H19FN202S

Molecular Weight 334.41 g/mol

Appearance Solid powder

Purity =98%

Solubility DMSO: 2 mg/ml, Ethanol: 1 mg/mi

Short term (days to weeks): 0 - 4°C, Long term
Storage
(months to years): -20°C

Data sourced from multiple suppliers and may vary by batch.[1][2][3]

Experimental Protocols: Disposal of UoS12258

The following protocols are based on general best practices for laboratory chemical waste
disposal and should be adapted to comply with institutional and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling UoS12258, ensure appropriate PPE is worn, including:
o Safety glasses or goggles

¢ Chemical-resistant gloves

e Laboratory coat

Step 2: Waste Segregation

Proper segregation of waste at the point of generation is crucial.

e Solid Waste:
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o Place any solid UoS12258 waste, contaminated labware (e.g., weigh boats, spatulas), and
contaminated PPE into a designated hazardous chemical waste container.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "Uo0S12258".

e Liquid Waste:

o Solutions of UoS12258 (e.g., in DMSO or ethanol) should be collected in a separate,
sealed, and clearly labeled hazardous waste container.

o The label must indicate the chemical name "U0S12258" and the solvent used (e.g.,
"U0S12258 in DMSQO").

o Do not mix with other incompatible waste streams.
e Sharps Waste:

o Any sharps contaminated with UoS12258, such as needles, syringes, or broken glass,
must be disposed of in a designated, puncture-resistant sharps container labeled for
hazardous chemical waste.[4]

Step 3: Waste Storage

Store hazardous waste containers in a designated, well-ventilated area, away from
incompatible materials. Ensure containers are securely closed to prevent spills.

Step 4: Waste Disposal

Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[5] Follow all institutional procedures for waste pickup requests.

Disposal Workflow for UoS12258

The following diagram illustrates the decision-making process for the proper disposal of
UoS12258.
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Start: UoS12258 Waste Generated

Identify Waste Type

Solid Waste Liquid Waste
(e.g., powder, contaminated labware) (e.g., solutions in DMSO/Ethanol)

Sharps Waste
(e.g., contaminated needles, glass)

Place in Labeled Place in Labeled Place in Labeled
Hazardous Solid Hazardous Liquid Puncture-Resistant
Waste Container Waste Container Sharps Container

Store in Designated
Hazardous Waste Area

Arrange for Disposal via
Institutional EHS

Click to download full resolution via product page
Caption: Workflow for the proper segregation and disposal of UoS12258 waste.

Disclaimer: This information is intended as a guide and does not replace institutional or
regulatory protocols. Always consult your institution's Environmental Health and Safety (EHS)
office for specific guidance on hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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